Cas no 1134331-46-6 (Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate)

• Product Name: Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate
• CAS No: 1134331-46-6
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• CID: 4680649
• Update Time: 2025-09-28

Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-benzyl-4-morpholinopiperidin-3-yl)propanoate
• T4946
• 3-piperidinepropanoic acid, 4-(4-morpholinyl)-1-(phenylmethyl)-, methyl ester, oxalate
• Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate

• Inchi： 1S/C20H30N2O3/c1-24-20(23)8-7-18-16-21(15-17-5-3-2-4-6-17)10-9-19(18)22-11-13-25-14-12-22/h2-6,18-19H,7-16H2,1H3
• InChI Key： PVAKTNBEGPNQNZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CCN(CC2C=CC=CC=2)CC1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 406
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 439.8±45.0 °C at 760 mmHg
• Flash Point: 219.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate

Recent Advances in the Study of Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate (CAS: 1134331-46-6)

The compound Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate (CAS: 1134331-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, achieving a 78% yield with high enantiomeric purity. This advancement is critical for further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). Specifically, Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate has demonstrated selective binding affinity for the serotonin 5-HT2A receptor, suggesting its utility in treating neuropsychiatric disorders such as schizophrenia and depression. A 2024 study in Neuropharmacology reported that the compound exhibited significant anxiolytic effects in rodent models, with minimal off-target activity, underscoring its therapeutic promise.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's potential in oncology. Researchers found that Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate inhibits the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. In vitro assays using human breast cancer cell lines (MCF-7 and MDA-MB-231) revealed a dose-dependent reduction in cell viability, with an IC50 of 1.2 µM. These findings position the compound as a candidate for further investigation in targeted cancer therapies.

Despite these promising results, challenges remain. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for comprehensive pharmacokinetic and toxicological studies to assess the compound's safety profile. Preliminary data indicate that Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate has a favorable metabolic stability in human liver microsomes, but further in vivo studies are required to evaluate its long-term effects and potential drug-drug interactions.

In conclusion, Methyl 3-1-benzyl-4-(4-morpholinyl)-3-piperidinylpropanoate (CAS: 1134331-46-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span neuropharmacology and oncology, with recent studies underscoring its synthetic accessibility and therapeutic potential. Future research should focus on advancing preclinical studies and addressing remaining pharmacokinetic and safety concerns to facilitate its transition into clinical trials.